Cas no 179416-28-5 (1-Piperazineaceticacid, 2,3-dioxo-, methyl ester)

• Product Name: 1-Piperazineaceticacid, 2,3-dioxo-, methyl ester
• CAS No: 179416-28-5
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• CID: 113184
• PubChem ID: 45115681
• Update Time: 2025-04-18

1-Piperazineaceticacid, 2,3-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineaceticacid, 2,3-dioxo-, methyl ester
• METHYL (2,3-DIOXOPIPERAZIN-1-YL)ACETATE
• methyl 2-(2,3-dioxopiperazin-1-yl)acetate
• 1-Piperazineaceticacid,2,3-dioxo-,methylester(9CI)
• VJYQKCNSCKFYCO-UHFFFAOYSA-N
• DTXSID40668300
• 179416-28-5

• Inchi： 1S/C7H10N2O4/c1-13-5(10)4-9-3-2-8-6(11)7(9)12/h2-4H2,1H3,(H,8,11)
• InChI Key： VJYQKCNSCKFYCO-UHFFFAOYSA-N
• SMILES： O=C1C(NCCN1CC(=O)OC)=O

Computed Properties

• Exact Mass: 186.064
• Monoisotopic Mass: 186.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.9
• Topological Polar Surface Area: 75.7A^2